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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Diethylphenol is an organic compound belonging to the alkylphenol family. Characterized
by a phenol ring substituted with two ethyl groups at the second and third positions, this
compound serves as a significant precursor and intermediate in the synthesis of various
pharmaceuticals, agrochemicals, and dyes.[1] A thorough understanding of its physicochemical
properties is paramount for its effective application in research and development, particularly in
drug design and formulation where properties such as solubility, lipophilicity, and acidity play a
crucial role in determining the pharmacokinetic and pharmacodynamic behavior of a molecule.
This guide provides a comprehensive overview of the core physicochemical properties of 2,3-
Diethylphenol, detailed experimental protocols for their determination, and visualizations of
relevant concepts.

Core Physicochemical Properties

The physicochemical properties of 2,3-Diethylphenol are summarized in the table below.
These parameters are essential for predicting its behavior in various chemical and biological

systems.
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Property Value Source
Molecular Formula C10H140 [1]
Molecular Weight 150.22 g/mol [1]
Melting Point 13.5°C [1]
Boiling Point 243 °C [1]
Density 0.9438 g/cm? [1]

pKa 10.37 (Predicted)

logP (Octanol-Water Partition

3.2 (Computed)

[2]

Coefficient)
Low in water; moderately

Solubility soluble in organic solvents like
ethanol and ether.[1]

Appearance Colorless to pale yellow liquid [1]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for chemical

characterization. The following are detailed methodologies for key experiments, adapted from

established protocols for phenolic compounds.

Determination of Melting Point

The melting point of 2,3-Diethylphenol can be determined using a standard capillary melting

point apparatus.

Methodology:

o Asmall, dry sample of 2,3-Diethylphenol is finely powdered and packed into a capillary tube

to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a steady rate of 1-2 °C per minute.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire solid has melted are recorded. The range between these two temperatures is reported
as the melting point.

Determination of Boiling Point

The boiling point can be determined using the distillation method.

Methodology:

A sample of 2,3-Diethylphenol is placed in a distillation flask.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the flask.

The flask is heated gently.

The temperature is recorded when the liquid boils and a stable temperature is observed on
the thermometer as the vapor condenses. This stable temperature is the boiling point.

Determination of Octanol-Water Partition Coefficient
(logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is
crucial for predicting its absorption, distribution, metabolism, and excretion (ADME) properties.
The shake-flask method is a common technique for its experimental determination.

Methodology:
» A solution of 2,3-Diethylphenol of a known concentration is prepared in n-octanol.
¢ An equal volume of water is added to the octanol solution in a separatory funnel.

e The funnel is shaken vigorously for a set period to allow for the partitioning of the solute
between the two phases.
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The mixture is then allowed to stand until the two phases have completely separated.

The concentration of 2,3-Diethylphenol in both the n-octanol and water phases is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the aqueous phase.

The logP is then calculated as the base-10 logarithm of P.
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Caption: Experimental workflow for determining the logP of 2,3-Diethylphenol.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15196043?utm_src=pdf-body-img
https://www.benchchem.com/product/b15196043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity and Mechanism of Action

Alkylphenols, including 2,3-Diethylphenol, are known to exhibit biological activity. Research
has indicated that 2,3-diethylphenol possesses antimicrobial properties, making it a candidate
for use in disinfectants and preservatives.[1] Furthermore, many alkylphenols are recognized
as endocrine-disrupting chemicals (EDCs).[3] They can mimic endogenous hormones, such as

estrogen, and interfere with the endocrine system.

The diagram below illustrates a generalized mechanism of action for endocrine disruption by

an alkylphenol.
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Caption: Generalized mechanism of endocrine disruption by alkylphenols.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15196043?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of 2,3-Diethylphenol, essential for its application in scientific research and drug development.
The provided data, experimental protocols, and conceptual diagrams offer a comprehensive
resource for professionals working with this versatile compound. Further research into the
specific biological interactions and toxicological profile of 2,3-Diethylphenol will continue to
enhance its safe and effective utilization in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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